rac Etodolac Acyl-β-D-glucuronide
rac Etodolac Acyl-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
79541-43-8
VCID:
VC0024062
InChI:
InChI=1S/C23H29NO9/c1-3-11-6-5-7-12-13-8-9-31-23(4-2,20(13)24-15(11)12)10-14(25)32-22-18(28)16(26)17(27)19(33-22)21(29)30/h5-7,16-19,22,24,26-28H,3-4,8-10H2,1-2H3,(H,29,30)/t16-,17-,18-,19?,22+,23?/m1/s1
SMILES:
CCC1=C2C(=CC=C1)C3=C(N2)C(OCC3)(CC)CC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C₂₃H₂₉NO₉
Molecular Weight:
463.48
rac Etodolac Acyl-β-D-glucuronide
CAS No.: 79541-43-8
Reference Standards
VCID: VC0024062
Molecular Formula: C₂₃H₂₉NO₉
Molecular Weight: 463.48
CAS No. | 79541-43-8 |
---|---|
Product Name | rac Etodolac Acyl-β-D-glucuronide |
Molecular Formula | C₂₃H₂₉NO₉ |
Molecular Weight | 463.48 |
IUPAC Name | (3R,4R,5R,6R)-6-[2-(1,8-diethyl-4,9-dihydro-3H-pyrano[3,4-b]indol-1-yl)acetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C23H29NO9/c1-3-11-6-5-7-12-13-8-9-31-23(4-2,20(13)24-15(11)12)10-14(25)32-22-18(28)16(26)17(27)19(33-22)21(29)30/h5-7,16-19,22,24,26-28H,3-4,8-10H2,1-2H3,(H,29,30)/t16-,17-,18-,19?,22+,23?/m1/s1 |
SMILES | CCC1=C2C(=CC=C1)C3=C(N2)C(OCC3)(CC)CC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
Synonyms | 1-(1,8-Diethyl-1,3,4,9-tetrahydropyrano[3,4-b]indole-1-acetate) β-D-Glucopyranuronic Acid; Etodolac Glucuronide; |
PubChem Compound | 57369878 |
Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume